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Compound of Interest

Compound Name: 1-Propoxyhexane

CAS No.: 53685-78-2

Cat. No.: B12280008

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of 1-propoxyhexane via

distillation. The procedure emphasizes the removal of common impurities, particularly

peroxides, to ensure the purity and safety of the final product.

Introduction
1-Propoxyhexane (also known as hexyl propyl ether) is a colorless liquid ether used as a

solvent in various chemical reactions and processes.[1] Like other ethers, 1-propoxyhexane is

susceptible to the formation of explosive peroxides upon exposure to air and light.[2][3][4][5][6]

Therefore, purification, especially before distillation where peroxides can concentrate, is a

critical safety measure.[6][7] This protocol outlines the necessary steps for testing for

peroxides, removing them, and subsequently purifying 1-propoxyhexane by fractional

distillation.
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A summary of the key physical properties of 1-propoxyhexane is presented in the table below

for easy reference during the purification process.

Property Value

Molecular Formula C9H20O

Molecular Weight 144.25 g/mol [2][8]

Boiling Point 162.9 - 165.4 °C at 760 mmHg[2][4]

Density 0.786 - 0.789 g/cm³[2][4]

Appearance Colorless liquid[1]

Flash Point 44.6 °C[2][6]

Experimental Protocols
This section details the methodologies for peroxide testing and the subsequent distillation of 1-
propoxyhexane.

Materials and Equipment
1-Propoxyhexane (impure)

Distillation apparatus (round-bottom flask, fractionating column, condenser, receiving flask)

Heating mantle

Magnetic stirrer and stir bar

Potassium iodide (KI) solution (10% w/v) or peroxide test strips

Starch solution (1%)

Sodium sulfite (Na2SO3) or ferrous sulfate (FeSO4) solution

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)
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Boiling chips

Standard laboratory glassware

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

Experimental Workflow Diagram
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Purification Workflow for 1-Propoxyhexane

Pre-distillation Steps

Distillation

Post-distillation

Start: Impure 1-Propoxyhexane

Test for Peroxides

Peroxides Present?

Remove Peroxides (e.g., with Na2SO3 or FeSO4 solution)

Yes

Dry with Anhydrous MgSO4 or Na2SO4

No

Filter

Set up Fractional Distillation Apparatus

Heat and Collect Fractions

Collect Pure 1-Propoxyhexane Fraction (163-165 °C)

Store Purified Product over Molecular Sieves in a Dark Bottle

End: Purified 1-Propoxyhexane

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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